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Introduction

Clavamycin B is a member of the clavam family of B-lactam antibiotics, a class of natural
products that have garnered significant interest due to their unique structural features and
biological activities. Produced by strains of the bacterium Streptomyces hygroscopicus,
Clavamycin B, along with its congeners, represents a potential source for the development of
new therapeutic agents. This technical guide provides an in-depth overview of the chemical
structure, physicochemical properties, biological activity, and isolation of Clavamycin B,
intended to serve as a valuable resource for researchers in the fields of natural product
chemistry, microbiology, and drug discovery.

Chemical Structure

The chemical structure of Clavamycin B has been elucidated through extensive spectroscopic
studies. It possesses the characteristic oxapenam core structure fused with a second five-
membered ring.
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IUPAC Name: (2R,4R)-5-amino-2-[[(2R)-2-amino-3-hydroxy-3-[(3R,5S)-7-0x0-4-0xa-1-
azabicyclo[3.2.0]heptan-3-yl]propanoyllamino]-3,4-dihydroxypentanoic acid[1]

Molecular Formula: C13H22N40Os[1]

SMILES: C1[C@H]2N(C1=0)C--INVALID-LINK--C(--INVALID-LINK--

0)0)C(=0)O">C@HN)O[1]
Chemical Structure Diagram:

Caption: 2D Chemical Structure of Clavamycin B.

Physicochemical and Spectroscopic Data

Detailed physicochemical and spectroscopic data are essential for the characterization and

identification of Clavamycin B. The following tables summarize the available data.

Table 1: Physicochemical Properties of Clavamycin B

Property Value Reference
Molecular Weight 362.34 g/mol [1]
Exact Mass 362.14376367 Da [1]
XLogP3-AA 7.7 [1]

Hydrogen Bond Donor Count 8

[1]

Hydrogen Bond Acceptor 10
Count

[1]

Rotatable Bond Count 9

[1]

Table 2: Spectroscopic Data for Clavamycin B
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Technique Data Reference

Specific chemical shifts and
coupling constants have been
determined but are not readily

1H NMR available in public databases.
The original literature should
be consulted for detailed

assignments.

Specific chemical shifts have
been determined but are not
5C NMR readily available in public
databases. The original
literature should be consulted

for detailed assignments.

The fragmentation pattern

would be expected to show
Mass Spectrometry losses of water, ammonia, and

cleavage of the side chains

and the B-lactam ring.

Biological Activity

Clavamycins exhibit a range of biological activities, including antifungal and antibacterial
properties. The primary mechanism of action for many (3-lactam antibiotics involves the
inhibition of bacterial cell wall synthesis.

Table 3: Antimicrobial Activity of Clavamycin B (MIC values)

Organism MIC (pg/mL) Reference

Data not available in publicly

accessible databases.

Note: The original research papers describing the discovery of clavamycins should be
consulted for specific MIC values against a panel of microorganisms.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15563035/docs?utm_src=pdf-body#clavamycin-b-a-comprehensive-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The isolation and characterization of Clavamycin B involve a series of chromatographic and
spectroscopic techniques. The following is a generalized protocol based on the methodologies
reported for the clavamycin family of compounds.

Fermentation and Isolation

o Fermentation:Streptomyces hygroscopicus (e.g., strain NRRL 15846) is cultured in a suitable
fermentation medium under optimized conditions to promote the production of clavamycins.

e Harvesting and Extraction: The fermentation broth is harvested, and the mycelium is
separated from the supernatant. The active compounds are then extracted from the
supernatant using a suitable organic solvent.

 Purification: The crude extract is subjected to a series of chromatographic purification steps.
These typically include:

o Adsorption chromatography on a non-functionalized resin (e.g., Amberlite XAD).
o Gel filtration chromatography (e.g., Sephadex G-10).

o Reversed-phase high-performance liquid chromatography (RP-HPLC) to yield the pure
Clavamycin B.

Structure Elucidation

The determination of the chemical structure of Clavamycin B relies on a combination of
spectroscopic methods:

e Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
molecular weight and elemental composition of the molecule. Tandem mass spectrometry
(MS/MS) provides information about the fragmentation pattern, which helps in identifying
structural motifs.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o 'H NMR: Provides information about the number and types of protons in the molecule and
their connectivity.

o 18C NMR: Reveals the number and types of carbon atoms.

o 2D NMR (e.g., COSY, HSQC, HMBC): These experiments are crucial for establishing the
complete connectivity of the carbon and proton skeleton of the molecule.

Biosynthesis of Clavams

The biosynthesis of clavams, including Clavamycin B, originates from the condensation of L-
arginine and a five-carbon precursor derived from the pentose phosphate pathway. The
pathway involves a series of enzymatic reactions, including the formation of the characteristic
B-lactam ring and subsequent oxidative cyclizations.

Clavaminic Acid Precursor Multiple Enzymatic Steps Clavaminic Acid Further Modifications (Clavams (including Clavamycin B))

Click to download full resolution via product page

Caption: Generalized Biosynthetic Pathway of Clavams.

Conclusion

Clavamycin B is a structurally intriguing natural product with potential biological activities. This
technical guide has summarized the key information regarding its chemical structure,
properties, and isolation. Further research is warranted to fully elucidate its pharmacological
profile and to explore its potential as a lead compound for the development of new
antimicrobial agents. The detailed experimental protocols and spectroscopic data from the
original literature remain a critical resource for any future investigations into this fascinating
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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